Cas no 54322-81-5 (Cyclopentanone,2-(3-phenylpropylidene)-)

• Product name: Cyclopentanone,2-(3-phenylpropylidene)-
• CAS No: 54322-81-5
• MF: C₁₄H₁₆O
• MW: 200.27624
• CID: 368130
• PubChem ID: 108235

Cyclopentanone,2-(3-phenylpropylidene)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone,2-(3-phenylpropylidene)-
• 2-(3-phenylpropylidene)cyclopentan-1-one
• 2-(3-Phenylpropylidene)cyclopentanone
• EINECS 259-099-6
• Cyclopentanone, 2-(3-phenylpropylidene)-
• NS00033041
• 54322-81-5

• Inchi： InChI=1S/C14H16O/c15-14-11-5-10-13(14)9-4-8-12-6-2-1-3-7-12/h1-3,6-7,9H,4-5,8,10-11H2
• InChI Key： IWPCQYNYKGMVEC-UHFFFAOYSA-N
• SMILES： C1CC(=CCCC2=CC=CC=C2)C(=O)C1

Computed Properties

• Exact Mass: 200.12018
• Monoisotopic Mass: 200.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives